Cas no 478511-34-1 (Guanosine-5',5''-d2 Monohydrate)

Guanosine-5',5''-d2 Monohydrate Properties

Names and Identifiers

• Guanosine-5',5'-C-d2,monohydrate (9CI)
• [5',5''-2H2]GUANOSINE MONOHYDRATE
• Guanosine-5',5''-d2 Monohydrate
• YCHNAJLCEKPFHB-HBCITIAZSA-N
• [5',5''-2H2]guanosine 1-hydrate
• 478511-34-1
• CS-0460448
• 2-amino-9-[(2R,3R,4S,5R)-5-[dideuterio(hydroxy)methyl]-3,4-dihydroxyoxolan-2-yl]-1H-purin-6-one;hydrate
• HY-N0090S1
• Guanosine-d2 (hydrate)
• +Expand

• InChIKey： YCHNAJLCEKPFHB-GWTDSMLYSA-N
• Inchi： 1S/C10H13N5O5.H2O/c11-10-13-7-4(8(19)14-10)12-2-15(7)9-6(18)5(17)3(1-16)20-9;/h2-3,5-6,9,16-18H,1H2,(H3,11,13,14,19);1H2/t3-,5-,6-,9-;/m1./s1
• SMILES： O=C1N=C(N)NC2N([C@H]3[C@@H]([C@H](O)[C@@H](C([H])([H])O)O3)O)C=NC1=2.O

Computed Properties

• Exact Mass: 303.11500
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 303.11478671g/mol
• Heavy Atom Count: 21
• Complexity: 446
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 156Ų

Experimental Properties

• LogP: -2.16980
• PSA: 168.74000
• Boiling Point: Not available
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: Not available
• Solubility: 可溶于水基（轻微，超声处理），DMSO（轻微）
• Color/Form: No data available
• Density: Not available